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Compound of Interest

Compound Name: Betulin caffeate

Cat. No.: B1160934 Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Abstract
This application note describes a robust and reliable High-Performance Liquid Chromatography

(HPLC) method for the quantification of betulin caffeate, a naturally occurring triterpenoid

ester with significant therapeutic potential. The method utilizes a reversed-phase C18 column

with gradient elution and UV detection, providing excellent sensitivity, linearity, and precision.

This protocol is designed for researchers, scientists, and drug development professionals

requiring accurate quantification of betulin caffeate in various sample matrices, including plant

extracts and pharmaceutical formulations.

Introduction
Betulin caffeate is a derivative of betulin, a pentacyclic triterpenoid found in the bark of birch

trees.[1] The conjugation of betulin with caffeic acid, a well-known antioxidant, results in a

molecule with potentially enhanced biological activities. Accurate and precise quantification of

betulin caffeate is crucial for pharmacokinetic studies, quality control of natural product

extracts, and the development of new therapeutic agents. This application note provides a

detailed protocol for a validated HPLC method for the quantitative analysis of betulin caffeate.
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Chemical Structure: [(1R,3aS,5aR,5bR,7aR,9S,11aR,11bR,13aR,13bR)-3a-

(hydroxymethyl)-5a,5b,8,8,11a-pentamethyl-1-prop-1-en-2-yl-

1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysen-9-yl] (E)-3-

(3,4-dihydroxyphenyl)prop-2-enoate[1]

Molecular Formula: C₃₉H₅₆O₅[1]

Molecular Weight: 604.9 g/mol [1]

Solubility: Soluble in chloroform, dichloromethane, ethyl acetate, DMSO, and acetone.[2]

Experimental Protocols
Materials and Reagents

Betulin Caffeate reference standard (≥98% purity)

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Water (HPLC grade, filtered and degassed)

Formic acid (analytical grade)

Sample diluent: Methanol

Instrumentation and Chromatographic Conditions
HPLC System: A standard HPLC system equipped with a quaternary pump, autosampler,

column oven, and UV-Vis detector.

Column: Reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 µm particle size).

Mobile Phase:

A: 0.1% Formic acid in Water

B: 0.1% Formic acid in Acetonitrile
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Gradient Elution:

Time (min) % A % B

0.0 40 60

20.0 10 90

25.0 10 90

25.1 40 60

| 30.0 | 40 | 60 |

Flow Rate: 1.0 mL/min

Column Temperature: 30°C

Detection Wavelength: 325 nm

Injection Volume: 10 µL

Preparation of Standard Solutions
Stock Solution (1000 µg/mL): Accurately weigh 10 mg of betulin caffeate reference

standard and dissolve it in 10 mL of methanol in a volumetric flask.

Working Standard Solutions: Prepare a series of working standard solutions by serially

diluting the stock solution with methanol to obtain concentrations ranging from 1 µg/mL to

100 µg/mL.

Sample Preparation (from a hypothetical plant extract)
Accurately weigh 1 g of the powdered plant material.

Add 20 mL of methanol and sonicate for 30 minutes.

Centrifuge the mixture at 4000 rpm for 15 minutes.

Collect the supernatant. Repeat the extraction process on the residue twice more.
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Pool the supernatants and evaporate to dryness under reduced pressure.

Reconstitute the dried extract in 5 mL of methanol.

Filter the solution through a 0.45 µm syringe filter into an HPLC vial prior to injection.

Data Presentation
The quantitative data for the developed HPLC method is summarized in the tables below.

Table 1: Linearity and Range

Analyte
Linear Range
(µg/mL)

Regression
Equation

Correlation
Coefficient (r²)

Betulin Caffeate 1 - 100 y = 45872x + 12345 0.9995

Table 2: Precision

Concentration (µg/mL)
Intra-day Precision (%RSD,
n=6)

Inter-day Precision (%RSD,
n=6)

5 1.85 2.45

25 1.10 1.98

75 0.85 1.52

Table 3: Accuracy (Recovery)

Spiked
Concentration
(µg/mL)

Measured
Concentration
(µg/mL)

Recovery (%) %RSD (n=3)

10 9.85 98.5 1.76

50 50.9 101.8 1.21

90 89.2 99.1 0.98
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Table 4: Limit of Detection (LOD) and Limit of Quantification (LOQ)

Parameter Value (µg/mL)

LOD 0.25

LOQ 0.75

Mandatory Visualization
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Sample & Standard Preparation

HPLC Analysis

Data Acquisition & Analysis
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Quantification of
Betulin Caffeate

Click to download full resolution via product page

Caption: Experimental workflow for the HPLC quantification of betulin caffeate.
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Potential Signaling Pathway of Betulin Caffeate's
Biological Activity
Betulinic acid, a close structural analog of the betulin moiety in betulin caffeate, has been

shown to exert its biological effects through various signaling pathways. It is plausible that

betulin caffeate may act through similar mechanisms. One such pathway is the

PI3K/Akt/mTOR pathway, which is crucial in regulating cell growth, proliferation, and survival.[3]

[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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